![molecular formula C18H23FN6O2 B2631218 N-(2-(diethylamino)ethyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide CAS No. 952873-70-0](/img/structure/B2631218.png)
N-(2-(diethylamino)ethyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds involves complex organic reactions. For instance, the synthesis of 4-Amino-N-[2(diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex involves reacting sodium tetraphenyl borate with 4-amino-N-[2(diethylamino)ethyl]benzamide, chloride salt, and procainamide in deionized water at room temperature .Chemical Reactions Analysis
The chemical reactions involving this compound are not explicitly mentioned in the available resources .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the available resources .Scientific Research Applications
Biomedical Applications
Targeted Drug Delivery: Stimulus-sensitive polymers like N-(2-(diethylamino)ethyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide can be designed as nano-containers for drug delivery. By exploiting changes in temperature and pH, these polymers release drugs specifically at diseased sites, enhancing therapeutic efficacy .
Antimicrobial Properties: The compound’s antibacterial effects have been investigated, making it relevant for potential antimicrobial applications .
Materials Science
Thermosensitive Hydrogels: Poly(N-(2-(diethylamino)ethyl)acrylamide) undergoes a structural-phase transition with temperature changes. This property is valuable for designing thermosensitive hydrogels used in controlled drug release, tissue engineering, and wound healing .
Structural Biology
Protein Kinase Inhibitors: The compound’s crystal structure complexed with VEGFR2 kinase domains and sunitinib (SU11248) provides insights into its potential as a protein kinase inhibitor. Such inhibitors play a crucial role in cancer therapy .
Nanotechnology
Nanoparticle Surface Modification: Functionalizing nanoparticles with N-(2-(diethylamino)ethyl)-8-(4-fluorophenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide can enhance their stability, solubility, and targeting capabilities in drug delivery systems .
Conclusion
This compound’s multifaceted properties make it a promising candidate for diverse scientific applications. Researchers continue to explore its potential in various fields, from medicine to materials science. 🌟
Simonova, M. A., Khairullina, A. R., Tyurina, V. O., Filippova, A. P., Sadikov, A. Y., Kamorin, D. M., & Kamorin, S. I. (2020). Self-Organization Processes in Poly(N-[2-(diethylamino)ethyl]acrylamide) Buffer Solutions with Change in Concentration and pH of a Medium. Vysokomolekulyarnye Soedineniya, Seriya A, 62(1), 27–34. DOI: 10.1134/S0965545X20010113
Molecules. (2023). Synthesis of 4-Amino-N-[2 (diethylamino)ethyl]benzamide (procainamide)-tetraphenylborate complex. Molecules, 28(5), 2256. DOI: 10.3390/molecules28052256
RCSB Protein Data Bank. (n.d.). Crystal Structure of VEGFR2 (Juxtamembrane and Kinase Domains) in Complex with Sunitinib (SU11248). Retrieved from here
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-8-(4-fluorophenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23FN6O2/c1-3-23(4-2)10-9-20-16(26)15-17(27)25-12-11-24(18(25)22-21-15)14-7-5-13(19)6-8-14/h5-8H,3-4,9-12H2,1-2H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMAFZQWCNOWBPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCNC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23FN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.